Cas no 946234-03-3 (N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-2-methylpropanamide)

• Product Name: N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-2-methylpropanamide
• CAS No: 946234-03-3
• MF: C₁₇H₂₂N₄O₂
• MW: 314.382183551788
• CID: 6595821
• PubChem ID: 42474402
• Update Time: 2025-06-13

N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-2-methylpropanamide
• N-[4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl]-2-methylpropanamide
• Propanamide, N-[4-[(6-ethoxy-2-methyl-4-pyrimidinyl)amino]phenyl]-2-methyl-
• 946234-03-3
• AKOS024648663
• F2444-0068
• N-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}-2-methylpropanamide
• SR-01000912786
• N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)isobutyramide
• SR-01000912786-1

• Inchi： 1S/C17H22N4O2/c1-5-23-16-10-15(18-12(4)19-16)20-13-6-8-14(9-7-13)21-17(22)11(2)3/h6-11H,5H2,1-4H3,(H,21,22)(H,18,19,20)
• InChI Key： MPNNVXHQDLBQFI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2C=C(OCC)N=C(C)N=2)C=C1)(=O)C(C)C

Computed Properties

• Exact Mass: 314.17427596g/mol
• Monoisotopic Mass: 314.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.1Ų

Additional information on N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-2-methylpropanamide

Research Briefing on N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-2-methylpropanamide (CAS: 946234-03-3)

This research briefing provides an in-depth analysis of the latest scientific developments related to the compound N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-2-methylpropanamide (CAS: 946234-03-3), a molecule of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly in the modulation of specific biological pathways.

The compound, characterized by its pyrimidine core and amide linkage, has been investigated for its role as a kinase inhibitor. Kinases are crucial targets in the treatment of various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-2-methylpropanamide exhibits selective inhibition against certain kinase isoforms, with promising results in preclinical models.

One of the key findings from recent studies is the compound's ability to modulate cellular signaling pathways involved in proliferation and apoptosis. In vitro assays have shown that it effectively reduces the phosphorylation of key downstream targets, leading to decreased cell viability in cancer cell lines. These findings suggest its potential as a therapeutic agent, particularly in oncology.

Further investigations have focused on the pharmacokinetic properties of the compound. Studies indicate that it possesses favorable bioavailability and metabolic stability, which are critical for its development as a drug candidate. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are areas of active research.

In addition to its therapeutic potential, recent work has explored the synthetic routes for N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-2-methylpropanamide. Novel synthetic methodologies have been developed to improve yield and purity, facilitating its use in large-scale applications. These advancements are expected to support further preclinical and clinical studies.

In conclusion, N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-2-methylpropanamide represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable subject for ongoing research. Future studies will likely focus on its clinical translation, addressing challenges related to efficacy and safety in human trials.